7-[3-(Dimethylamino)phenyl]-3-(4-methylphenyl)-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one
7-[3-(Dimethylamino)phenyl]-3-(4-methylphenyl)-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one
Brand Name:
Vulcanchem
CAS No.:
929844-79-1
VCID:
VC0364037
InChI:
InChI=1S/C19H17N5OS/c1-12-7-9-13(10-8-12)16-18(25)24-19(21-20-16)26-17(22-24)14-5-4-6-15(11-14)23(2)3/h4-11H,1-3H3
SMILES:
CC1=CC=C(C=C1)C2=NN=C3N(C2=O)N=C(S3)C4=CC(=CC=C4)N(C)C
Molecular Formula:
C19H17N5OS
Molecular Weight:
363.4g/mol
7-[3-(Dimethylamino)phenyl]-3-(4-methylphenyl)-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one
CAS No.: 929844-79-1
Main Products
VCID: VC0364037
Molecular Formula: C19H17N5OS
Molecular Weight: 363.4g/mol
![7-[3-(Dimethylamino)phenyl]-3-(4-methylphenyl)-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one - 929844-79-1](/images/no_structure.jpg)
| CAS No. | 929844-79-1 |
|---|---|
| Product Name | 7-[3-(Dimethylamino)phenyl]-3-(4-methylphenyl)-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one |
| Molecular Formula | C19H17N5OS |
| Molecular Weight | 363.4g/mol |
| IUPAC Name | 7-[3-(dimethylamino)phenyl]-3-(4-methylphenyl)-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one |
| Standard InChI | InChI=1S/C19H17N5OS/c1-12-7-9-13(10-8-12)16-18(25)24-19(21-20-16)26-17(22-24)14-5-4-6-15(11-14)23(2)3/h4-11H,1-3H3 |
| Standard InChIKey | NUFRGHHOIUJIIP-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)C2=NN=C3N(C2=O)N=C(S3)C4=CC(=CC=C4)N(C)C |
| Canonical SMILES | CC1=CC=C(C=C1)C2=NN=C3N(C2=O)N=C(S3)C4=CC(=CC=C4)N(C)C |
| PubChem Compound | 17591312 |
| Last Modified | Nov 11 2021 |
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